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Compound of Interest

Compound Name: SIL lipid

Cat. No.: B15574542 Get Quote

An In-depth Technical Guide to Sorbitan Laurate (Span® 20)

Presumed Identification: SIL lipid (CAS 1566559-79-2) is likely a misidentification for Sorbitan

Laurate (CAS 1338-39-2), a widely used non-ionic surfactant. This guide focuses on the

structure, properties, and applications of Sorbitan Laurate, also known by trade names such as

Span® 20.

Introduction
Sorbitan laurate is a mixture of partial esters derived from the fatty acid lauric acid and polyols

from sorbitol, including sorbitan and isosorbide.[1] As a non-ionic surfactant, it is extensively

utilized as an emulsifier and stabilizer in various industries, including pharmaceuticals,

cosmetics, and food production.[1] Its designation as a food additive is E493.[1] This lipophilic

(or hydrophobic) surfactant exhibits a low Hydrophilic-Lipophilic Balance (HLB), making it

effective in forming water-in-oil (W/O) emulsions.[1]

Chemical Structure and Properties
Sorbitan laurate is synthesized through the esterification of sorbitan with lauric acid.[2] The

resulting molecule possesses both a hydrophilic sorbitol body and a lipophilic fatty acid tail,

enabling its function as an emulsifier.[1]

Physicochemical Properties
The general properties of Sorbitan Laurate are summarized in the table below.
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Property Value Reference

CAS Number 1338-39-2 [2]

Molecular Formula C18H34O6 [2]

Molecular Weight 346.45 g/mol [2]

Appearance
Yellow to amber viscous liquid

or soft paste
[2]

HLB Value 8.6 [2]

Solubility
Insoluble in water; soluble in

ethanol, toluene.
[2][3]

Density 1.05 g/cm³ (at 20°C) [3]

Boiling Point 516.20°C [4]

Vapor Pressure 10 (at 20°C) [3]

Technical Specifications
The following table outlines the typical technical specifications for Sorbitan Laurate.

Parameter Standard Value Reference

Fatty Acid Content 56 - 68 w/% [2]

Sorbitol Content 36 - 49 w/% [2]

Acid Value ≤ 7.0 mg KOH/g [2]

Saponification Value 155 - 170 mg KOH/g [2]

Hydroxyl Value 330 - 360 mg KOH/g [2]

Moisture ≤ 1.5 w/% [2]

Residue on Ignition ≤ 0.5 w/% [2]

Arsenic ≤ 3 mg/kg [2]

Lead ≤ 2 mg/kg [2]
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Experimental Protocols
Synthesis of Sorbitan Laurate
Sorbitan laurate is synthesized by the esterification of sorbitol with lauric acid.[2][5] A common

laboratory-scale synthesis protocol is as follows:

Reactant Mixture: Combine sorbitol and lauric acid in a reaction vessel.

Catalyst: Add an acid catalyst, such as p-toluenesulfonic acid, to facilitate both the

cyclization of sorbitol to sorbitan and the subsequent esterification.[5]

Reaction Conditions: Heat the mixture to approximately 160°C.[5] The reaction is typically

carried out under an inert gas atmosphere.

Monitoring: The progress of the reaction can be monitored by analyzing the concentration of

lauric acid using gas chromatography (GC) of the trimethylsilyl ethers and esters of the lipid

and polyol classes.[5]

Purification: Once the desired degree of esterification is achieved, the product is purified to

remove unreacted starting materials and catalyst.

Reactants

Reaction Conditions

Sorbitol

Esterification Reaction

Lauric Acid

p-toluenesulfonic acid catalyst

Heat to 160°C

Purification Sorbitan Laurate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.huanachemical.com/products/sorbitan-monolaurate/
https://www.researchgate.net/publication/231554395_Process_for_Preparing_Nonionic_Surfactant_Sorbitan_Fatty_Acid_Esters_with_and_without_Previous_Sorbitol_Cyclization
https://www.researchgate.net/publication/231554395_Process_for_Preparing_Nonionic_Surfactant_Sorbitan_Fatty_Acid_Esters_with_and_without_Previous_Sorbitol_Cyclization
https://www.researchgate.net/publication/231554395_Process_for_Preparing_Nonionic_Surfactant_Sorbitan_Fatty_Acid_Esters_with_and_without_Previous_Sorbitol_Cyclization
https://www.researchgate.net/publication/231554395_Process_for_Preparing_Nonionic_Surfactant_Sorbitan_Fatty_Acid_Esters_with_and_without_Previous_Sorbitol_Cyclization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Synthesis workflow for Sorbitan Laurate.

Determination of Purity and Composition
A standardized method for the analysis of sorbitan monolaurate involves saponification

followed by separation and quantification of the resulting polyols and fatty acids.[6]

Saponification: A known weight of the sample (approx. 25 g) is refluxed with alcoholic

potassium hydroxide (7.5 g in 250 ml alcohol) for 1-2 hours.[6]

Alcohol Evaporation: The alcohol is evaporated from the mixture on a steam bath, with water

added periodically to replace the alcohol.[6]

Fatty Acid Separation: The resulting soap solution is neutralized with dilute sulfuric acid, and

the liberated fatty acids are separated.[6]

Fatty Acid Extraction and Quantification: The fatty acids are washed with hot water, extracted

with petroleum ether, dried, and weighed.[6]

Polyol Separation and Quantification: The aqueous polyol layer is neutralized, and the

polyols are separated from the salts by extraction with hot alcohol. The alcohol extracts are

then evaporated to dryness and weighed.[6]

Applications in Research and Drug Development
Sorbitan laurate's properties as an emulsifier, stabilizer, and wetting agent make it a versatile

excipient in pharmaceutical and cosmetic formulations.[2][7]

Topical Formulations: It is used in creams, lotions, and ointments to emulsify oil and water

phases, enhancing the texture and spreadability of the product.[1][7] Recommended usage

levels in topical preparations are between 0.5-5%.[1]

Drug Delivery Systems: Sorbitan laurate can be a component of drug delivery systems,

aiding in the solubilization and dispersion of poorly water-soluble active pharmaceutical

ingredients (APIs).[7]
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Emulsions: It is a key component in the formation of stable water-in-oil (W/O) emulsions for

various applications.[2]

Emulsification Mechanism of Sorbitan Laurate

Result
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Mechanism of emulsification by Sorbitan Laurate.

Safety and Handling
Sorbitan laurate is generally considered safe for use in cosmetics and as a food additive.[8]

However, in high concentrations (above 5%), it may cause skin irritation.[2][8] For laboratory

and industrial use, it should be stored in a cool, dry place in tightly sealed containers, away

from heat and light.[2] It is transported as non-dangerous goods.[2]

Conclusion
Sorbitan laurate is a well-characterized and widely used non-ionic surfactant with a broad

range of applications in scientific research, drug development, and various industries. Its

emulsifying and stabilizing properties, coupled with a favorable safety profile at typical usage

levels, make it a valuable excipient in numerous formulations. The information provided in this

guide offers a comprehensive overview of its structure, properties, and key experimental

considerations for researchers and professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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